Cas no 852400-05-6 (9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile)
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- <br>9-imino-7-mercapto-10-(4-methyl-1,3-thiazol-2-yl)-8-azaspiro[4.5]dec-6-ene- 6-carbonitrile
- 9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile
- SR-01000065967-1
- 852400-05-6
- CS-0305030
- 7-amino-6-(4-methyl-1,3-thiazol-2-yl)-9-sulfanyl-8-azaspiro[4.5]deca-7,9-diene-10-carbonitrile
- SR-01000065967
- 9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile
- EN300-12784
- 9-imino-7-mercapto-10-(4-methyl-1,3-thiazol-2-yl)-8-azaspiro[4.5]dec-6-ene-6-carbonitrile
- 9-Imino-7-mercapto-10-(4-methylthiazol-2-yl)-8-azaspiro[4.5]dec-6-ene-6-carbonitrile
- AKOS034636917
- Z85923432
-
- Inchi: 1S/C14H16N4S2/c1-8-7-20-13(17-8)10-11(16)18-12(19)9(6-15)14(10)4-2-3-5-14/h7,10,19H,2-5H2,1H3,(H2,16,18)
- InChI Key: LCGGOWPFINJVAZ-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1C1C(N)=NC(=C(C#N)C21CCCC2)S
Computed Properties
- Exact Mass: 304.08163887Da
- Monoisotopic Mass: 304.08163887Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 104Ų
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12784-0.05g |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90% | 0.05g |
$66.0 | 2023-07-02 | |
| Enamine | EN300-12784-0.1g |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90% | 0.1g |
$98.0 | 2023-07-02 | |
| Enamine | EN300-12784-0.25g |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90% | 0.25g |
$142.0 | 2023-07-02 | |
| Enamine | EN300-12784-0.5g |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90% | 0.5g |
$271.0 | 2023-07-02 | |
| Enamine | EN300-12784-1.0g |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90% | 1.0g |
$371.0 | 2023-07-02 | |
| Enamine | EN300-12784-2.5g |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90% | 2.5g |
$726.0 | 2023-07-02 | |
| Enamine | EN300-12784-5.0g |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90% | 5.0g |
$1075.0 | 2023-07-02 | |
| Enamine | EN300-12784-10.0g |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90% | 10.0g |
$1593.0 | 2023-07-02 | |
| Enamine | EN300-12784-50mg |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90.0% | 50mg |
$66.0 | 2023-10-01 | |
| Enamine | EN300-12784-100mg |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile |
852400-05-6 | 90.0% | 100mg |
$98.0 | 2023-10-01 |
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile
Introduction to 9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile (CAS No. 852400-05-6)
9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile, identified by its CAS number 852400-05-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of spirocyclic azaspiranes, which are known for their unique structural features and potential biological activities. The presence of multiple functional groups, including an imine group, a nitrile group, and a sulfur-containing thiazole ring, contributes to its diverse chemical reactivity and biological profile.
The molecular framework of 9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile incorporates a spirocyclic core, which is formed by the fusion of a decane ring with an azacyclohexane unit. This spiroconjugation introduces rigidity to the molecule, potentially influencing its binding affinity and selectivity in biological assays. The imine group at the 9-position serves as a key site for further chemical modifications and interactions with biological targets. Additionally, the nitrile group at the 6-position introduces polarity and potential hydrogen bonding capabilities, which can modulate pharmacokinetic properties.
The thiazole ring at the 10-position is a well-known pharmacophore in medicinal chemistry, frequently found in biologically active compounds due to its ability to interact with various enzymes and receptors. The sulfanyl group at the 7-position further enhances the compound's solubility and reactivity, making it a versatile scaffold for drug design. These structural features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.
Recent research in the field of heterocyclic chemistry has highlighted the importance of spirocyclic compounds in drug discovery. Spirocyclic structures are particularly attractive due to their conformational stability and unique spatial arrangements of functional groups, which can improve binding affinity and reduce metabolic liability. Studies have demonstrated that spirocyclic azaspiranes exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The synthesis of 9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the spirocyclic core typically involves cyclization reactions between appropriately substituted precursors. The subsequent functionalization steps, such as the introduction of the imine and nitrile groups, must be carefully optimized to ensure high yield and purity.
In terms of biological activity, preliminary studies on derivatives of this compound class have shown promising results in various disease models. The imine group, for instance, has been shown to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity. The thiazole ring has also been implicated in modulating enzyme activity, particularly in cases where sulfur-containing heterocycles are known to exhibit inhibitory effects on metabolic pathways.
The nitrile group at the 6-position of 9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile adds another layer of functionality that can be exploited for drug design purposes. Nitrile groups are known to undergo hydrolysis in vivo, converting into carboxylic acids or amides depending on the reaction conditions. This transformation can alter the pharmacokinetic profile of the compound and may provide opportunities for prodrug strategies.
One area of particular interest is the potential application of this compound in oncology research. Spirocyclic azaspiranes have been reported to exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The unique structural features of 9-imino-10-(4-methyl-l3-thiazol-l2-yI)-7-sulfanyl-B'-azaspiro45dec-S'-ene-S'-carbonitrile, including its spiroconjugation and multiple functional groups, make it an attractive candidate for further investigation as an antitumor agent.
Another promising application lies in its potential use as an anti-inflammatory agent. Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders, neurodegenerative diseases, and autoimmune conditions. The ability of spirocyclic azaspiranes to modulate inflammatory pathways has been demonstrated in several preclinical studies. The specific interactions between the functional groups of this compound and inflammatory mediators may provide insights into novel therapeutic strategies.
The development of new synthetic methodologies for constructing complex heterocyclic frameworks remains an active area of research. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes for spirocyclic compounds like 9-imino-l0-(4-methyl-l3-thiazol-l2-yI)-7-sulfanyl-B'-azaspiro45dec-S'-ene-S'-carbonitrile (CAS No: 85240005G). These improvements not only enhance synthetic efficiency but also reduce waste generation, aligning with green chemistry principles.
In conclusion,9-imino-l0-(4-methyl-l3-thiazol-l2-yI)-7-sulfanyl-B'-azaspiro45dec-S'-ene-S'-carbonitrile represents a structurally fascinating compound with significant potential in medicinal chemistry and drug discovery applications。 Its complex architecture, featuring multiple functional groups, positions it as a versatile scaffold for developing novel therapeutic agents。 Further exploration into its biological activities, synthetic pathways, and mechanistic insights will undoubtedly contribute valuable knowledge to ongoing research efforts。
852400-05-6 (9-imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro4.5dec-6-ene-6-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)